![molecular formula C17H17FN2O3S B2579276 (3-((4-Fluorophenyl)sulfonyl)piperidin-1-yl)(pyridin-2-yl)methanone CAS No. 1797824-36-2](/img/structure/B2579276.png)
(3-((4-Fluorophenyl)sulfonyl)piperidin-1-yl)(pyridin-2-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “(3-((4-Fluorophenyl)sulfonyl)piperidin-1-yl)(pyridin-2-yl)methanone” is a polycyclic aromatic compound . It contains a benzene ring linked to a pyrrole ring through a CC or CN bond .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a series of novel substituted-N- (6- (4- (pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity . Another study reported the catalytic protodeboronation of 1°, 2°, and 3° alkyl boronic esters utilizing a radical approach .Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple rings and functional groups. The InChIKey for a similar compound, RELACORILANT, is WANIDIGFXJFFEL-SANMLTNESA-N .Scientific Research Applications
Neuropharmacological Potential
Research has identified the compound as a potent and selective agonist at 5-HT1A receptors, showing promise in neuropharmacological applications. Studies have demonstrated its efficacy in enhancing 5-HT1A receptor activity, which could be beneficial for treating mood disorders. A notable study by Vacher et al. (1999) observed that incorporating a fluorine atom at the C-4 position of the piperidine ring significantly improved the oral activity of these ligands, indicating its potential in developing orally active therapeutic agents for neurological conditions (Vacher, Bonnaud, Funes, Jubault, Koek, Assié, Cosi, & Kleven, 1999).
Analgesic Properties
The compound has demonstrated promising analgesic properties in various pain models. Colpaert et al. (2004) found that a high-efficacy 5-HT1A receptor agonist version of this compound produced long-term analgesia in rodents with spinal cord injury, suggesting its potential application in treating neuropathic pain (Colpaert, Wu, Hao, Royer, Sautel, Wiesenfeld‐Hallin, & Xu, 2004).
Antimicrobial Activity
Recent studies have also explored the antimicrobial properties of related derivatives. For example, Mallesha and Mohana (2014) synthesized derivatives showing significant antibacterial and antifungal activities, highlighting another potential application in the medical field (Mallesha & Mohana, 2014).
Radiolabelling and Visualization
Blanckaert et al. (2005) reported on the synthesis and radiolabelling of a derivative for potential use in SPECT imaging to visualize the 5-HT2A receptor, indicating its use in diagnostic imaging (Blanckaert, Burvenich, Staelens, Dierckx, & Slegers, 2005).
Polymer Science Application
In polymer science, the compound has shown utility in the synthesis of new materials. Kim, Robertson, and Guiver (2008) utilized a derivative in the synthesis of sulfonated poly(arylene ether sulfone) for fuel cell applications, illustrating its versatility in material science applications (Kim, Robertson, & Guiver, 2008).
Anticancer Research
There is also interest in the compound's potential in anticancer research. Vinaya et al. (2011) synthesized derivatives and evaluated their antiproliferative activity, indicating its possible use in developing new anticancer therapies (Vinaya, Kavitha, Chandrappa, Prasanna, Raghavan, & Rangappa, 2011).
Mechanism of Action
Target of Action
It is known that similar compounds have been found to bind with high affinity to multiple receptors .
Mode of Action
Similar compounds have been found to interact with their targets, leading to various biological activities .
Biochemical Pathways
Similar compounds have been found to influence a variety of biological activities, suggesting that they may affect multiple pathways .
Result of Action
Similar compounds have been found to possess various biological activities, suggesting that they may have diverse molecular and cellular effects .
Action Environment
It is known that environmental factors can significantly influence the action of similar compounds .
Biochemical Analysis
Biochemical Properties
The biochemical properties of (3-((4-Fluorophenyl)sulfonyl)piperidin-1-yl)(pyridin-2-yl)methanone are not fully understood. It is known that similar compounds have been used in Suzuki–Miyaura cross-coupling reactions , which are widely applied transition metal catalysed carbon–carbon bond forming reactions . This suggests that this compound may interact with various enzymes, proteins, and other biomolecules in biochemical reactions.
Cellular Effects
The cellular effects of this compound are currently unknown. Similar compounds have shown various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities . These activities suggest that this compound could influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
The molecular mechanism of action of this compound is not well understood. Similar compounds have been found to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
[3-(4-fluorophenyl)sulfonylpiperidin-1-yl]-pyridin-2-ylmethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17FN2O3S/c18-13-6-8-14(9-7-13)24(22,23)15-4-3-11-20(12-15)17(21)16-5-1-2-10-19-16/h1-2,5-10,15H,3-4,11-12H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZSGZZCKKARFEP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=CC=CC=N2)S(=O)(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.